Cas no 676348-33-7 (2'-fluoro-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 2'-fluoro-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 676348-33-7
• MF: C₁₃H₉FO
• MW: 200.208367109299
• MDL: MFCD03424637
• CID: 517039
• PubChem ID: 2782682
• Update Time: 2025-04-19

2'-fluoro-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde,2'-fluoro-
• 2'-FLUOROBIPHENYL-3-CARBALDEHYDE
• 3-(2-fluorophenyl)benzaldehyde
• 2'-FLUOROACETOPHENONE
• 2'-fluoro-[1,1'-biphenyl]-3-carbaldehyde
• AKOS002683430
• BB 0220602
• CS-0258458
• A835834
• DTXSID00382212
• Z992241516
• 676348-33-7
• FT-0644832
• NCGC00373955-01
• A1-00988
• JEZDTHCXEQVVLE-UHFFFAOYSA-N
• AB92569
• 2'-Fluoro-biphenyl-3-carbaldehyde
• SCHEMBL13483001
• MFCD03424637
• EN300-70234
• DB-021126
• G22043
• 2'-Fluoro-[1,1'-biphenyl]-3-carboxaldehyde

• MDL： MFCD03424637
• Inchi： 1S/C13H9FO/c14-13-7-2-1-6-12(13)11-5-3-4-10(8-11)9-15/h1-9H
• InChI Key： JEZDTHCXEQVVLE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 200.06400
• Monoisotopic Mass: 200.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.173
• Melting Point: 178-179°C
• Boiling Point: 323.5°C at 760 mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.59
• PSA: 17.07000
• LogP: 3.30520

2'-fluoro-[1,1'-biphenyl]-3-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives